![molecular formula C26H38O2S2 B1455289 4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b']dithiophene CAS No. 1160823-77-7](/img/structure/B1455289.png)
4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b']dithiophene
Overview
Description
4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b’]dithiophene is used as a reactant in the formation of a panchromatic sensitizer for dye-sensitized solar cells .
Synthesis Analysis
A sulfide oxidation tuning approach in 4,8-bis(5-(2-ethylhexyl)thiophen-2-yl)benzo[1,2-b:4,5-b’]dithiophene (BDTT) has been reported for constructing a series of sulfone-based dual acceptor 1-2 (A1–A2)-type copolymers with different numbers of sulfonyl groups .Molecular Structure Analysis
The molecular formula of 4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b’]dithiophene is C26H38O2S2 .Chemical Reactions Analysis
This compound is used in the formation of a panchromatic sensitizer for dye-sensitized solar cells . It also plays a role in the fabrication of organic photovoltaics (OPVs) with blended active layers .Physical And Chemical Properties Analysis
The compound has a molecular weight of 446.71, a density of 1.072, and a predicted boiling point of 557.5±45.0 °C .Scientific Research Applications
Thermoelectric Energy Conversion
This compound is considered for application in thermoelectric energy conversion due to its low thermal conductivity, low weight, non-toxicity, and ease of fabrication . The thermoelectric properties of this polymer were found to be solvent-dependent .
Organic Photovoltaics
The compound is used in the fabrication of organic photovoltaics (OPVs). The active layers of OPVs were fabricated with blended active layers of this compound . The performance of these solar cells could be enhanced by absorption enhancement and improved charge carrier transportation .
Dye-Sensitized Solar Cells
This compound is used as a reactant in the formation of a panchromatic sensitizer for dye-sensitized solar cells .
Sulfide Oxidation Tuning
A sulfide oxidation tuning approach in this compound has been reported for constructing a series of sulfone-based dual acceptor 1-2 (A1–A2)-type copolymers . This type of copolymer possesses the potential to supersede the D–A-type copolymer and A–A-type homopolymer .
Conductive Polymer
This compound is a conductive polymer with a symmetric and planar conjugated structure which has a hole mobility of 0.25 cm^2 V^-1 s^-1 . It can be used as an acceptor layer in the fabrication of polymer-based solar cells .
Mechanism of Action
Future Directions
properties
IUPAC Name |
4,8-bis(2-ethylhexoxy)thieno[2,3-f][1]benzothiole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H38O2S2/c1-5-9-11-19(7-3)17-27-23-21-13-15-30-26(21)24(22-14-16-29-25(22)23)28-18-20(8-4)12-10-6-2/h13-16,19-20H,5-12,17-18H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HATOWNJGYIVNBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)COC1=C2C=CSC2=C(C3=C1SC=C3)OCC(CC)CCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H38O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30705056 |
Source
|
| Record name | 4,8-Bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b']bisthiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30705056 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
446.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,8-Bis((2-ethylhexyl)oxy)benzo[1,2-b:4,5-b']dithiophene | |
CAS RN |
1160823-77-7 |
Source
|
| Record name | 4,8-Bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b′]dithiophene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1160823-77-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4,8-Bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b']bisthiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30705056 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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